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Compound of Interest

Compound Name: JNJ-7184

Cat. No.: B15565171

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of INJ-7184, a non-nucleoside
inhibitor of the Respiratory Syncytial Virus (RSV) L-protein, for use in in vitro transcription
inhibition studies. Detailed protocols for key experiments are provided to facilitate the
evaluation of its antiviral activity and mechanism of action.

Introduction

JNJ-7184 is a potent antiviral compound that targets the RSV RNA-dependent RNA
polymerase (RdRp) complex. Specifically, it is a non-nucleoside inhibitor that binds to the
connector domain of the large polymerase subunit (L-protein)[1]. This interaction allosterically
inhibits the initiation or early elongation phase of viral RNA transcription and replication, making
it an important tool for studying RSV molecular biology and a potential candidate for
therapeutic development.

Mechanism of Action

JNJ-7184 exerts its antiviral effect by binding to a pocket within the connector domain of the
RSV L-protein. This binding event is believed to induce a conformational change that disrupts
the polymerase's ability to initiate transcription from the viral genome or to perform the initial
steps of RNA elongation. This targeted mechanism of action provides high specificity for the
RSV polymerase with minimal off-target effects.
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Caption: Mechanism of Action of INJ-7184 on RSV Transcription.
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Quantitative Data Summary

The following tables summarize the in vitro antiviral activity and cytotoxicity of JNJ-7184
against various RSV strains in different cell lines.

Table 1: Antiviral Activity of INJ-7184 against RSV

RSV . Assay ] Referenc
. Cell Line Endpoint  ECso (nM) pECso

Strain Type
RSV-A CPE Cell

HEp-2 _ o 32 7.5 [2]
Long Reduction Viability
RSV-A CPE Cell

HEp-2 _ o 21 7.7
M37 Reduction Viability
RSV-B VR- CPE Cell

HEp-2 _ o 64 7.2
955 Reduction Viability
RSV-A Viral RNA

HEp-2 RT-gPCR _ 54 7.3 [2]
Long Reduction

Not Not

RSV-A HelLa 13.8 7.86 [3]

Specified Specified

Table 2: Cytotoxicity of INJ-7184

Cell Line Assay Type Endpoint CCso (UM) pPCCso Reference
HEp-2 Cell Viability ATP Content >100 <4
HelLa Not Specified  Not Specified 51.3 4.29 [3]

Experimental Protocols
Cell-Based Antiviral Activity Assay (CPE Reduction)

This protocol is designed to determine the 50% effective concentration (ECso) of INJ-7184 by
measuring the inhibition of virus-induced cytopathic effect (CPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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